4-Bromo-1h-pyrazol-3-amine hydrobromide
Overview
Description
4-Bromo-1H-pyrazol-3-amine hydrobromide (4-Br-1H-Pz-3-HBr) is an organic compound that has become increasingly popular in the scientific research community due to its unique properties. 4-Br-1H-Pz-3-HBr has a wide range of applications in organic synthesis, biochemistry, and pharmacology. It has been used in the synthesis of various biologically active compounds, such as antibiotics, anti-cancer drugs, and other drugs. In addition, 4-Br-1H-Pz-3-HBr has been used in the synthesis of various organic materials, including polymers and nanomaterials.
Scientific Research Applications
CO2 Capture
One application involves the development of a task-specific ionic liquid for CO2 capture. This substance reacts reversibly with CO2, sequestering the gas efficiently without the need for water, making it a promising material for environmental applications (Bates et al., 2002).
Synthesis and Biological Activity
The synthesis of N-substituted 1-(2-aminoethyl)-3,5-diphenyl-1H-pyrazoles and their 4-bromo derivatives has been described, with some compounds showing notable analgesic activity in mice, alongside moderate hypotensive, bradycardiac, anti-inflammatory activities, infiltration anesthesia, and weak platelet antiaggregating activity in vitro (Bondavalli et al., 1988).
Oxidation of Amines and Sulfides
Another study reports the oxidation of amines and sulfides by a related compound, 3-bromo-4,5-dihydro-5-hydroperoxy-4,4-dimethyl-3,5-diphenyl-3H-pyrazole, which produced amine oxides and sulfoxides in high yield, demonstrating the compound's utility in organic synthesis (Baumstark & Chrisope, 1981).
Complex Arylated Pyrazoles Synthesis
There is also interest in the catalytic intermolecular C-H arylation of pyrazoles, which enables the synthesis of complex arylated pyrazoles. This method provides a rapid route to fully substituted pyrazoles with complete regiocontrol of all substituents, illustrating the compound's significance in advanced organic synthesis and drug development (Goikhman et al., 2009).
Nonlinear Optical Studies
Further, 4-(4-bromophenyl)-1-tert-butyl-3-methyl-1H-pyrazol-5-amine was synthesized and analyzed for its structural and nonlinear optical properties, indicating its potential in materials science and photonics (Tamer et al., 2016).
Microwave-assisted Synthesis
Another application is the microwave-assisted and continuous flow multistep synthesis of 4-(pyrazol-1-yl)carboxanilides, demonstrating the compound's versatility in facilitating the efficient synthesis of bioactive molecules (Obermayer et al., 2011).
properties
IUPAC Name |
4-bromo-1H-pyrazol-5-amine;hydrobromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H4BrN3.BrH/c4-2-1-6-7-3(2)5;/h1H,(H3,5,6,7);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XUZSMHRCPZGCOX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NNC(=C1Br)N.Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H5Br2N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.90 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
16461-99-7 |
Source
|
| Record name | 1H-Pyrazol-3-amine, 4-bromo-, hydrobromide (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=16461-99-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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